Ethyl 2,5,7-trimethylimidazo[1,2-a]pyridine-3-carboxylate
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Description
Scientific Research Applications
Synthesis of Heterocyclic Compounds
Research has been conducted on the synthesis of various heterocyclic compounds using imidazo[1,2-a]pyridine derivatives. These compounds are significant in medicinal chemistry due to their potential biological activities. For example, imidazo[1,2-a]pyridine systems have been utilized as synthons for constructing fused triazines, which are planar, angular tri-heterocycles with potential biological activity. This involves the transformation of ethyl 3-nitroimidazo[1,2-a]pyridine-2-carboxylate through a series of reactions to yield substituted nitro carboxamidoimidazopyridines, which are then further processed to produce 1-oxo-2-substituted pyrido[1′,2′:1,2]imidazo[5,4-d]-1,2,3-triazines (Zamora et al., 2004).
Anti-inflammatory and Antiulcer Activities
Imidazo[1,2-a]pyridine derivatives have been synthesized and evaluated for their anti-inflammatory and antiulcer activities. These studies aim to discover new therapeutic agents by exploring the pharmacological properties of synthesized compounds. One example is the synthesis of 2-methylimidazo[1,2-a]pyridine-3-carboxylic acids, which were tested for their anti-inflammatory, analgesic, antipyretic, and ulcerogenic actions (Abignente et al., 1982).
Anti-hepatitis B Virus Activity
Another area of research involves the synthesis of ethyl 6-bromo-8-hydroxyimidazo[1,2-a]pyridine-3-carboxylate derivatives, which have been evaluated for their anti-hepatitis B virus (HBV) activity. These compounds have shown promise in inhibiting the replication of HBV DNA, making them potential candidates for antiviral drug development (Chen et al., 2011).
Catalytic Activities
Imidazo[1,2-a]pyridine derivatives have also been studied for their catalytic activities, particularly in the oxidation of catechol to o-quinone. This research explores the potential of these compounds in catalyzing chemical reactions, which is crucial for various industrial and pharmaceutical applications (Saddik et al., 2012).
Properties
IUPAC Name |
ethyl 2,5,7-trimethylimidazo[1,2-a]pyridine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O2/c1-5-17-13(16)12-10(4)14-11-7-8(2)6-9(3)15(11)12/h6-7H,5H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HYPYGJKUZKWKQZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=C2N1C(=CC(=C2)C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901331540 |
Source
|
Record name | ethyl 2,5,7-trimethylimidazo[1,2-a]pyridine-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901331540 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
32.4 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID24821674 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS No. |
81438-54-2 |
Source
|
Record name | ethyl 2,5,7-trimethylimidazo[1,2-a]pyridine-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901331540 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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